2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol is a chemical compound that belongs to the triazole family of organic compounds. It has been widely studied for its potential applications in the field of medicinal chemistry.
Scientific Research Applications
2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines. It has also been studied for its potential use as an antifungal agent.
Mechanism of Action
The mechanism of action of 2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the formation of new blood vessels that are necessary for the growth of tumors.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol in lab experiments is its potent anticancer activity. It has also been shown to exhibit good selectivity towards cancer cells, meaning that it is less toxic to normal cells. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol. One area of research could be to investigate its potential use in combination with other anticancer agents to enhance its efficacy. Another area of research could be to investigate its potential use in the treatment of other diseases such as fungal infections. Finally, further studies could be conducted to elucidate its mechanism of action and to identify other potential targets for this compound.
Synthesis Methods
The synthesis of 2-(3-benzyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol involves the reaction of 3-benzyl-1-phenyl-1H-1,2,4-triazole-5-carbaldehyde with phenol in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions and the product is obtained in good yield after purification.
Properties
IUPAC Name |
2-(5-benzyl-2-phenyl-1,2,4-triazol-3-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O/c25-19-14-8-7-13-18(19)21-22-20(15-16-9-3-1-4-10-16)23-24(21)17-11-5-2-6-12-17/h1-14,25H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCTVNGXDSIQPGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.